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Compound of Interest

Compound Name: Everolimus

Cat. No.: B549166 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with everolimus solubility in dimethyl sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of everolimus in DMSO?

A1: The reported solubility of everolimus in DMSO varies across different suppliers and

literature. It is generally stated to be between 10 mg/mL and 100 mg/mL.[1][2][3][4][5][6] It is

crucial to consult the manufacturer's product information sheet for the specific lot of

everolimus being used. A summary of reported solubility data is presented in Table 1.

Q2: Why does my everolimus solution in DMSO appear cloudy or have precipitates?

A2: Cloudiness or precipitation in your everolimus DMSO solution can be due to several

factors:

Low-quality or wet DMSO: DMSO is hygroscopic and can absorb moisture from the air.[5]

Water is a poor solvent for everolimus, and its presence in DMSO can significantly reduce

the solubility of the compound.[7]

Incorrect storage: Storing the DMSO stock solution at inappropriate temperatures can lead to

precipitation. Everolimus itself should be stored at -20°C as a solid.[1][8]
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Concentration exceeding solubility limit: Attempting to prepare a solution at a concentration

higher than the solubility limit of your specific batch of everolimus will result in undissolved

particles.

Q3: My everolimus dissolved perfectly in DMSO, but precipitated when I diluted it in my

aqueous cell culture medium. Why is this happening?

A3: This is a common issue known as "antisolvent precipitation."[9] Everolimus is poorly

soluble in water.[10][11] When the DMSO stock solution is added to an aqueous medium, the

DMSO rapidly disperses, creating localized areas where the everolimus concentration is high

but the solvent is now predominantly aqueous, causing the compound to precipitate out of

solution.[9][12]

Q4: How should I store my everolimus stock solution in DMSO?

A4: For long-term storage, it is recommended to store everolimus as a solid at -20°C.[1][8] If a

DMSO stock solution is prepared, it should be stored in a tightly sealed, dry container at -20°C

to minimize water absorption and degradation.[13] It is advisable to prepare fresh dilutions for

experiments and avoid repeated freeze-thaw cycles.

Troubleshooting Guides
Issue 1: Everolimus fails to dissolve completely in
DMSO.
Possible Cause & Solution Workflow:
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Start: Everolimus not dissolving in DMSO

Verify DMSO purity and dryness.
Is it anhydrous and high-purity?

Use fresh, anhydrous DMSO.

No

Check intended concentration.
Is it within reported solubility limits?

Yes

Reduce the concentration.

No

Gently warm (to 37°C) and sonicate the solution.

Yes

Still undissolved?

Contact the everolimus supplier for advice.

Yes

End: Solution Prepared

No (Dissolved)

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving everolimus in DMSO.
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Issue 2: Precipitation occurs upon dilution of DMSO
stock in aqueous media.
Possible Cause & Solution Workflow:

Start: Precipitation upon aqueous dilution

Review dilution technique.
Are you adding stock to aqueous medium rapidly?

Add DMSO stock dropwise to the aqueous medium while vortexing.

Yes

Pre-mix a small amount of DMSO into the aqueous medium before adding the stock solution.

Is the final DMSO concentration in the medium sufficient to maintain solubility?

Increase the final DMSO concentration (if tolerated by the experimental system).

No

Still precipitates?

Yes

Consider alternative stock solvents like ethanol or a co-solvent system.

Yes

End: Successful Dilution

No (Soluble)
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Click to download full resolution via product page

Caption: Troubleshooting workflow for aqueous dilution of everolimus DMSO stock.

Data Presentation
Table 1: Reported Solubility of Everolimus in Various Solvents

Solvent Reported Solubility Source(s)

DMSO ~10 mg/mL [1][2]

DMSO Up to 100 mg/mL (104.36 mM) [3][5]

DMSO Soluble to 100 mM [4][6]

Ethanol ~10 mg/mL [1][2]

Ethanol Up to 100 mg/mL [3]

Ethanol Soluble to 100 mM [4][6]

Dimethyl Formamide (DMF) ~20 mg/mL [1][2]

Water Insoluble / Sparingly soluble [5][10][11]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Everolimus Stock
Solution in DMSO
Materials:

Everolimus (crystalline solid)

Anhydrous, high-purity DMSO

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Calibrated pipette

Procedure:

Allow the vial of everolimus to equilibrate to room temperature before opening to prevent

condensation of moisture.

Weigh out the desired amount of everolimus in a sterile tube. For a 10 mg/mL solution, you

would weigh 10 mg of everolimus.

Add the appropriate volume of anhydrous DMSO. For 10 mg of everolimus, add 1 mL of

DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

If the solid is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes. Gentle

warming to 37°C can also aid dissolution.

Visually inspect the solution to ensure there are no undissolved particles. The solution

should be clear.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C in tightly sealed tubes.

Protocol 2: Dilution of Everolimus DMSO Stock in
Aqueous Medium
Materials:

Everolimus DMSO stock solution (from Protocol 1)

Pre-warmed (37°C) aqueous medium (e.g., cell culture medium, PBS)

Vortex mixer

Sterile tubes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b549166?utm_src=pdf-body
https://www.benchchem.com/product/b549166?utm_src=pdf-body
https://www.benchchem.com/product/b549166?utm_src=pdf-body
https://www.benchchem.com/product/b549166?utm_src=pdf-body
https://www.benchchem.com/product/b549166?utm_src=pdf-body
https://www.benchchem.com/product/b549166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Pre-warm the aqueous medium to 37°C. This can sometimes help with solubility.

While vortexing the pre-warmed aqueous medium at a moderate speed, add the required

volume of the everolimus DMSO stock solution drop by drop. For example, to make a 10

µM final concentration from a 10 mM stock, you would add 1 µL of stock to 1 mL of medium.

Continue to vortex for another 30-60 seconds after adding the stock solution to ensure rapid

and complete mixing.

Visually inspect the diluted solution for any signs of precipitation. If the solution appears

cloudy, it may indicate that the final concentration is too high for the aqueous medium to

support. Consider preparing a more dilute final solution.

Mandatory Visualization
Everolimus Mechanism of Action: mTOR Signaling
Pathway
Everolimus is an inhibitor of the mammalian target of rapamycin (mTOR). It first binds to the

intracellular protein FKBP12. This everolimus-FKBP12 complex then binds to and inhibits the

mTOR complex 1 (mTORC1), and to a lesser extent, mTOR complex 2 (mTORC2).[1][3][8]

This inhibition blocks downstream signaling pathways that are crucial for cell growth,

proliferation, and survival.

Cell

Everolimus FKBP12
binds Everolimus-FKBP12

Complex mTORC1
inhibits

mTORC2inhibits

Downstream Effectors
(e.g., S6K1, 4E-BP1)

Downstream Effectors
(e.g., Akt)

Cell Growth &
Proliferation

Click to download full resolution via product page
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Caption: Simplified mTOR signaling pathway showing the inhibitory action of everolimus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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